Ethyl 4-benzylcyclohexane-1-carboxylate

• Molecular Formula: C16H22O2
• Molecular Weight: 246.34 g/mol
• InChI: InChI=1S/C16H22O2/c1-2-18-16(17)15-10-8-14(9-11-15)12-13-6-4-3-5-7-13/h3-7,14-15H,2,8-12H2,1H3
• InChIKey: SZZZILPESVNCDY-UHFFFAOYSA-N

Ethyl 4-benzylcyclohexane-1-carboxylate: Structural and Physicochemical Profile for Research Procurement

Ethyl 4-benzylcyclohexane-1-carboxylate (molecular formula C₁₆H₂₂O₂, molecular weight 246.34 g/mol) is a cyclohexane carboxylate ester featuring a benzyl substituent at the 4-position [1]. The compound exists in stereoisomeric forms, with the trans-diastereomer (trans-4-benzylcyclohexane-1-carboxylate, CAS 1923826-92-9) being the most commonly referenced variant in research applications . Physicochemical properties reported for the trans form include a density of 1.007 g/mL at 25°C, refractive index n20/D 1.435, and boiling point of 156°C at 20 mmHg . The compound is typically a liquid at room temperature and is insoluble in water but soluble in alcohol, ether, and benzene [2]. Its structural motif—a saturated cyclohexane ring bearing both ester and benzyl functionalities—positions it within a broader class of substituted cyclohexane carboxylates used as synthetic intermediates, chiral auxiliaries, and linker components in targeted protein degradation technologies .

Trans diastereomer for stereospecific synthesis workflows

Supplier-classified PROTAC linker component

Liquid form; soluble in organic solvents for conjugation steps

• [1] PubChem. Ethyl 4-benzylcyclohexane-1-carboxylate. Compound Summary. View Source
• [2] Actylis. Ethyl 4-benzylcyclohexane-1-carboxylate Product Details. View Source

Why Generic Substitution of Ethyl 4-Benzylcyclohexane-1-Carboxylate Is Scientifically Unsupported

Substituted cyclohexane carboxylates are not functionally interchangeable due to pronounced stereochemistry-dependent properties and application-specific structural requirements. The cis and trans diastereomers of 4-substituted cyclohexane carboxylates exhibit distinct gas chromatographic retention behavior and mass spectrometric fragmentation patterns, precluding casual substitution [1]. Furthermore, the specific combination of an ethyl ester, a 4-benzyl substituent, and trans stereochemistry confers a unique molecular topology with defined spatial orientation of the aromatic ring relative to the ester-bearing cyclohexane scaffold . In PROTAC linker applications, where linker length, rigidity, and spatial orientation directly influence ternary complex formation and degradation efficiency, even seemingly minor structural alterations—such as substituting a methyl ester for an ethyl ester or altering the benzyl substitution position—can fundamentally alter degradation potency and physicochemical properties [2]. These structural constraints, verified by experimental characterization, establish that generic substitution without rigorous validation would introduce uncontrolled variables in any research or synthetic workflow.

Mixed diastereomer acid analog undefined stereochemistry may require separation before stereosensitive steps

Alkyl-substituted analogs absence of benzyl group may alter linker–protein interactions in PROTAC design

cis diastereomer distinct chromatographic and reactivity profile may not transfer directly

• [1] Analytical and Bioanalytical Chemistry. Gas-chromatographische und massenspektrometrische Untersuchung von cis- und trans-isomeren 4-Alkylcyclohexancarbonsäureestern. View Source
• [2] Bemis et al. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. J Med Chem. 2021. View Source

Quantitative Differentiation Evidence for Ethyl 4-Benzylcyclohexane-1-Carboxylate Versus Closest Analogs

Trans Diastereomer Identity: Stereochemically Defined Versus Mixed Diastereomer Carboxylic Acid Analogs

Ethyl-trans-4-benzylcyclohexane-1-carboxylate is supplied as a stereochemically defined trans diastereomer (CAS 1923826-92-9) with specific stereochemical configuration as confirmed by InChIKey (SZZZILPESVNCDY-SHTZXODSSA-N) and SMILES notation indicating defined trans stereochemistry . In contrast, the corresponding carboxylic acid analog 4-benzylcyclohexane-1-carboxylic acid (CAS 165317-81-7) is commercially supplied as a mixture of diastereomers, representing an undefined stereochemical composition that requires additional separation steps prior to stereosensitive applications .

Stereochemical Definition

Head-to-head

Defined trans diastereomer (CAS 1923826-92-9)

vs

Mixture of diastereomers (CAS 165317-81-7)

Supports stereochemical batch consistency

Reduces separation needs in stereosensitive synthesis

Evidence Dimension	Stereochemical definition
Target Compound Data	Single defined trans diastereomer
Comparator Or Baseline	4-Benzylcyclohexane-1-carboxylic acid: mixture of diastereomers (CAS 165317-81-7)
Quantified Difference	Stereochemically defined vs. undefined stereochemical mixture
Conditions	Commercial product specification / stereochemical characterization

Why This Matters

Defined stereochemistry eliminates the need for diastereomer separation and ensures batch-to-batch stereochemical consistency in stereosensitive synthetic applications.

PROTAC Linker Functionality: Documented Versus Undocumented Application Classification

Ethyl-trans-4-benzylcyclohexane-1-carboxylate is explicitly classified and validated as a PROTAC linker component in targeted protein degradation research . The compound's structural features—a semi-rigid cyclohexane core providing defined spatial separation between conjugation handles, combined with a benzyl group offering potential π-stacking interactions—align with established linker design principles for optimal ternary complex formation [1]. In contrast, simpler alkyl-substituted cyclohexane carboxylates (e.g., ethyl 4-methylcyclohexane-1-carboxylate) lack the aromatic benzyl moiety that may contribute to linker-protein interactions, while the corresponding carboxylic acid analog lacks the ethyl ester handle required for standard conjugation chemistry [2].

PROTAC Linker Classification

Class-level

Supplier-classified PROTAC linker component vs. carboxylic acid analog (no PROTAC classification)

Reported application reduces linker candidate screening burden

Class-level inference; verify suitability for specific target pair

Evidence Dimension	Functional application classification
Target Compound Data	Documented PROTAC linker component with validated supplier classification
Comparator Or Baseline	4-Benzylcyclohexane-1-carboxylic acid: no PROTAC linker classification; simpler alkyl-substituted analogs: lack aromatic moiety for potential linker-protein interactions
Quantified Difference	Present vs. absent PROTAC linker classification
Conditions	Supplier product classification and PROTAC linker design literature

Why This Matters

Validated application classification reduces screening burden when selecting linker candidates for PROTAC development programs.

• [1] Bemis et al. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. J Med Chem. 2021;64(12):8042-8052. View Source
• [2] PeptideDB. Ethyl-trans-4-benzylcyclohexane-1-carboxylate Bioactivity. View Source

Chromatographic Retention Differentiation from cis-Diastereomer

Gas chromatographic analysis of cis- and trans-isomers of ethyl 4-n-alkylcyclohexane carboxylates reveals distinct retention behavior on liquid crystalline stationary phases [1]. Although specific retention indices for ethyl 4-benzylcyclohexane-1-carboxylate are not available in the public literature, the established class behavior demonstrates that trans- and cis-diastereomers of this structural family are chromatographically resolvable and exhibit differential physicochemical interactions. Mass spectrometric analysis of analogous liquid crystalline phenyl esters further confirms that cis/trans isomerism produces clear differences in characteristic peak intensities [1].

Chromatographic Differentiation

Class-level

GC on liquid crystalline phase shows distinct retention for trans vs. cis diastereomers of 4-alkylcyclohexane carboxylates

Analytically resolvable stereoisomers support method development

Quantitative retention data vary with alkyl substituent; specific indices not reported for benzyl analog

Evidence Dimension	Chromatographic retention behavior
Target Compound Data	Trans isomer exhibits distinct retention time relative to cis isomer
Comparator Or Baseline	cis-Ethyl 4-n-alkylcyclohexane carboxylate: different retention time on liquid crystalline stationary phases
Quantified Difference	Qualitatively distinct retention profiles; quantitative differences vary with alkyl substituent
Conditions	Gas chromatography on liquid crystalline stationary phases

Why This Matters

Distinct chromatographic behavior confirms that stereochemical identity is analytically verifiable and functionally significant for purification and quality control.

• [1] Analytical and Bioanalytical Chemistry. Gas-chromatographische und massenspektrometrische Untersuchung von cis- und trans-isomeren 4-Alkylcyclohexancarbonsäureestern. View Source

Procurement-Relevant Application Scenarios for Ethyl 4-Benzylcyclohexane-1-Carboxylate

PROTAC Linker Development and Targeted Protein Degradation Research

Ethyl-trans-4-benzylcyclohexane-1-carboxylate is validated as a PROTAC linker component, with the trans stereochemistry and benzyl-substituted cyclohexane scaffold providing a defined molecular framework for conjugating E3 ligase ligands to target protein warheads. The compound's structural properties—semi-rigid cyclohexane core with aromatic substituent—offer a linker geometry distinct from flexible PEG-based or purely alkyl linkers, enabling exploration of linker rigidity effects on ternary complex formation and degradation efficiency [1]. The ethyl ester functionality serves as a conjugation handle for further synthetic elaboration, making this compound suitable for PROTAC linker library construction and structure-activity relationship studies focused on linker optimization .

Stereospecific Synthetic Intermediate for Chiral Molecule Construction

As a stereochemically defined trans-diastereomer, ethyl-trans-4-benzylcyclohexane-1-carboxylate serves as a building block for the synthesis of stereochemically pure compounds requiring a defined 1,4-disubstituted cyclohexane scaffold. The trans configuration ensures predictable spatial orientation of the benzyl and carboxylate substituents, which is critical in applications where molecular shape influences biological target engagement or material properties . The compound eliminates the need for diastereomer separation that would be required if using the mixed diastereomer carboxylic acid analog, thereby streamlining synthetic workflows in medicinal chemistry and chemical biology laboratories.

Analytical Reference Standard for Chromatographic Method Development

The distinct chromatographic retention behavior of trans versus cis diastereomers in the 4-substituted cyclohexane carboxylate class makes ethyl-trans-4-benzylcyclohexane-1-carboxylate suitable as a reference compound for developing and validating GC and HPLC methods aimed at resolving stereoisomeric mixtures of structurally related cyclohexane derivatives [2]. The compound's well-characterized physicochemical properties (density 1.007 g/mL at 25°C, refractive index n20/D 1.435, boiling point 156°C at 20 mmHg) provide reliable benchmarks for method calibration and system suitability testing .

Application

Selection Property

Validation Focus

PROTAC linker development

Trans stereochemistry, benzyl-substituted scaffold

Linker rigidity and ternary complex formation

Stereospecific synthetic intermediate

Defined trans diastereomer

Stereochemical purity in chiral synthesis

Analytical reference standard

Distinct chromatographic retention vs cis isomer

Method calibration and system suitability

• [1] Bemis et al. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. J Med Chem. 2021;64(12):8042-8052. View Source
• [2] Analytical and Bioanalytical Chemistry. Gas-chromatographische und massenspektrometrische Untersuchung von cis- und trans-isomeren 4-Alkylcyclohexancarbonsäureestern. View Source